Cas no 1261916-04-4 (2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid
• CAS No: 1261916-04-4
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319621
• CID: 2763233
• PubChem ID: 53225539
• Update Time: 2025-04-21

2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-3,4'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID80689271
• MFCD18319621
• 2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid, 95%
• 1261916-04-4
• 2-(3-FLUORO-4-METHYLPHENYL)-6-METHYLBENZOIC ACID
• 2-(3-Fluoro-4-methylphenyl)-6-methylbenzoic acid

• MDL： MFCD18319621
• Inchi： 1S/C15H13FO2/c1-9-6-7-11(8-13(9)16)12-5-3-4-10(2)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： PFSDDLBZRHNZNX-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives